Cas no 1806778-47-1 (4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid
• CAS No: 1806778-47-1
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 4918565
• Update Time: 2025-11-03

4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• FC(C1=CC(=NC=C1C(=O)O)O)F
• 4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid

• Inchi： 1S/C7H5F2NO3/c8-6(9)3-1-5(11)10-2-4(3)7(12)13/h1-2,6H,(H,10,11)(H,12,13)
• InChI Key： DZOBLTDAROUXKR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC=C1C(=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: -0.4
• Topological Polar Surface Area: 66.4

Additional information on 4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid

Introduction to 4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS No. 1806778-47-1) and Its Emerging Applications in Chemical Biology and Medicine

4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid, identified by the chemical formula CAS No. 1806778-47-1, is a versatile heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry and chemical biology. This compound, featuring a pyridine core with functional groups such as a hydroxyl group at the 2-position and a difluoromethyl group at the 4-position, as well as a carboxylic acid moiety at the 5-position, presents unique structural and electronic properties that make it a valuable scaffold for drug discovery and molecular probes.

The pyridine ring is a fundamental structural motif in many biologically active molecules, often serving as a key pharmacophore due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of a hydroxypyridine moiety enhances the compound's solubility and binding affinity, while the difluoromethyl group introduces lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the carboxylic acid functionality provides opportunities for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

In recent years, 4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid has been explored in various therapeutic areas, including oncology, inflammation, and infectious diseases. Its unique structural features have made it a promising candidate for developing small-molecule inhibitors targeting key enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential in modulating the activity of Janus kinases (JAKs), which play a crucial role in inflammatory responses and hematological malignancies.

One of the most compelling aspects of this compound is its role in developing fluorescent probes for cellular imaging. The combination of a hydrophilic pyridine backbone with electron-withdrawing groups enhances its ability to enter cells while maintaining stability. Researchers have leveraged these properties to create probes that can track intracellular processes, such as protein-protein interactions and metabolic pathways. The difluoromethyl group also contributes to improved photostability, making these probes suitable for long-term imaging studies.

Advances in computational chemistry have further accelerated the exploration of 4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid derivatives. Molecular docking simulations have revealed its high binding affinity for various protein targets, including enzymes involved in DNA replication and repair. These studies have guided the design of more potent analogs with improved pharmacokinetic profiles. Additionally, virtual screening techniques have identified novel derivatives with enhanced selectivity against off-target proteins, reducing potential side effects.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in synthesizing novel therapeutics. Its structural framework allows for easy modification at multiple positions, enabling the creation of libraries of compounds with diverse biological activities. For example, researchers have synthesized derivatives that exhibit inhibitory effects on bacterial enzymes responsible for antibiotic resistance mechanisms. This underscores the importance of 4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid as a building block in antimicrobial drug development.

Recent clinical trials have begun to explore the therapeutic potential of compounds derived from this scaffold. While initial results are promising, further studies are needed to fully understand their efficacy and safety profiles. However, these early findings highlight the compound's potential as a lead molecule for next-generation drugs targeting complex diseases.

The environmental impact of using 4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid as a starting material or intermediate has also been considered. Efforts have been made to optimize synthetic routes to minimize waste generation and improve atom economy. Green chemistry principles have been applied to develop more sustainable methods for producing this compound, ensuring that its use aligns with global efforts toward sustainable pharmaceutical manufacturing.

In conclusion,4-(Difluoromethyl)-2-hydroxypyridine-5-carboxylic acid (CAS No. 1806778-47-1) represents a significant advancement in medicinal chemistry and chemical biology. Its unique structural features make it an invaluable tool for drug discovery, probe development, and molecular research. As our understanding of its properties continues to grow, so too will its applications across various therapeutic areas.